Cas no 487-58-1 (Hypaphorine)

• Product Name: Hypaphorine
• CAS No: 487-58-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 329428
• PubChem ID: 442106
• Update Time: 2025-08-03

Hypaphorine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanaminium,a-carboxy-N,N,N-trimethyl-, innersalt, (aS)-
• hypaphorine
• (+)-Hypaphorine
• Glyyunnanenine
• hypaphorin
• L-Hypaphorine
• tryptophan betaine
• Tryptophan, trimethylbetaine
• Lenticin
• Lenticine
• (1-Carboxy-2-indol-3-ylethyl)trimethylammonium hydroxide inner salt
• DL-Hypaphorine
• 3-(1H-indol-3-yl)-2-(trimethylazaniumyl)propanoate
• MLS000876774
• HMS2271P06
• NSC130253
• Hypaphorine, >=95% (LC/MS-ELSD)
• SMR000440569
• 3-(1H-indol-3-yl)-2-(trimethylammonio)propanoate
• (2S)-3-(1H-indol-3-yl)-2-(trimethylammonio)propionate
• (S)-3-(1H-Indol-3-yl)-2-(trimethylammonio)propanoate
• Hypaforin
• CHEBI:5832
• SCHEMBL1460893
• N,N,N-trimethyltryptophan betaine
• HYPAPHORINE [MI]
• GJ3358U63L
• DTXSID70964100
• AKOS030531239
• 487-58-1
• C09213
• HYPAPHORINE, (+)-
• UNII-GJ3358U63L
• Q27106905
• (2S)-3-(1H-indol-3-yl)-2-(trimethylazaniumyl)propanoate
• CHEMBL2235164
• 1H-INDOLE-3-ETHANAMINIUM, .ALPHA.-CARBOXY-N,N,N-TRIMETHYL-, INNER SALT, (.ALPHA.S)-
• 1ST156701
• (.ALPHA.S)-.ALPHA.-CARBOXY-N,N,N-TRIMETHYL-1H-INDOLE-3-ETHANAMINIUM INNER SALT
• 1H-Indole-3-ethanaminium, alpha-carboxy-N,N,N-trimethyl-, inner salt, (S)-
• L-tryptophan betaine
• Hypaphorine487-58-1; Glyyunnanenine; Tryptophan betaine
• (ALPHAS)-ALPHA-CARBOXY-N,N,N-TRIMETHYL-1H-INDOLE-3-ETHANAMINIUM INNER SALT
• (2R)-3-(1H-indol-3-yl)-2-(trimethylazaniumyl)propanoate
• 1H-INDOLE-3-ETHANAMINIUM, ALPHA-CARBOXY-N,N,N-TRIMETHYL-, INNER SALT, (ALPHAS)-
• DA-64337
• Hypaphorine

• Inchi： 1S/C14H18N2O2/c1-16(2,3)13(14(17)18)8-10-9-15-12-7-5-4-6-11(10)12/h4-7,9,13,15H,8H2,1-3H3/t13-/m0/s1
• InChI Key： AOHCBEAZXHZMOR-ZDUSSCGKSA-N
• SMILES： [O-]C([C@H](CC1=CNC2C=CC=CC1=2)[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 246.13700
• Monoisotopic Mass: 246.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.9
• Molecular Weight: 246.30

Experimental Properties

• Color/Form: Powder
• Melting Point: 255 º C (decomposition)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 55.92000
• LogP: 0.53510
• Specific Rotation: D27 +113° (c = 0.52)

Hypaphorine Security Information

• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids